Cas no 1361489-89-5 (2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride)

2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride is a chlorinated biphenyl derivative with a reactive carbonyl chloride functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of more complex polychlorinated biphenyl (PCB) derivatives or specialized polymers. Its high reactivity enables efficient acylation and cross-coupling reactions, making it valuable in research and industrial applications. The tetrachlorinated structure enhances stability and selectivity in certain synthetic pathways. Proper handling is essential due to its moisture sensitivity and potential toxicity. This compound is typically employed in controlled environments for specialized chemical transformations.

2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride structure

1361489-89-5 structure

Product Name:2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride

CAS No:1361489-89-5

MF:C₁₃H₅Cl₅O

MW:354.443198919296

CID:4993503

Update Time:2025-06-11

2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride
- Inchi： 1S/C13H5Cl5O/c14-9-3-6(13(18)19)1-2-8(9)7-4-10(15)12(17)11(16)5-7/h1-5H
- InChI Key： HYWVXVXBCNNWDR-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)Cl)C=CC=1C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 325
XLogP3: 6.8
Topological Polar Surface Area: 17.1

2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011008152-250mg	2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride	1361489-89-5	97%	250mg	480.00 USD	2021-07-05
Alichem	A011008152-500mg	2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride	1361489-89-5	97%	500mg	806.85 USD	2021-07-05
Alichem	A011008152-1g	2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride	1361489-89-5	97%	1g	1,564.50 USD	2021-07-05

2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
3. Alt-proteins: A promising future
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

Additional information on 2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride

Comprehensive Overview of 2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride (CAS No. 1361489-89-5)

2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride (CAS No. 1361489-89-5) is a specialized chlorinated biphenyl derivative with significant applications in organic synthesis and material science. This compound, often referred to by its abbreviated name TCB-COCl, is a key intermediate in the production of advanced polymers, agrochemicals, and pharmaceuticals. Its unique molecular structure, featuring four chlorine atoms and a reactive carbonyl chloride group, makes it a versatile building block for researchers and industrial chemists.

The growing interest in chlorinated biphenyl derivatives like 2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride stems from their role in sustainable chemistry. With increasing global emphasis on green synthesis, researchers are exploring how such compounds can be used to develop eco-friendly materials. For instance, its application in creating flame-retardant additives without hazardous byproducts aligns with the circular economy trends. Users searching for "biodegradable polymer precursors" or "non-toxic chlorinated compounds" will find this compound highly relevant.

From a technical perspective, the carbonyl chloride functional group in CAS No. 1361489-89-5 enables facile nucleophilic substitution reactions, making it invaluable for constructing complex molecular architectures. Recent studies highlight its utility in synthesizing liquid crystals for OLED displays, a hotspot in the electronics industry. This connection to cutting-edge technology answers frequent queries like "high-performance electronic materials" and "organic semiconductors."

Analytical characterization of 2,3',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride typically involves GC-MS and NMR spectroscopy, techniques commonly searched by laboratory professionals. The compound’s stability under inert atmospheres and sensitivity to moisture are critical handling considerations, topics often raised in forums discussing "air-sensitive reagents" or "storage of reactive intermediates."

In regulatory contexts, while not classified as hazardous under standard protocols, proper industrial hygiene practices are recommended when handling CAS No. 1361489-89-5. This aligns with searches for "safe handling of chlorinated compounds" and "laboratory safety guidelines," reflecting broader workplace safety concerns.

Future research directions for TCB-COCl may explore its potential in carbon capture technologies or as a linker in metal-organic frameworks (MOFs), addressing trending topics like "climate change mitigation" and "porous materials for gas storage." Such interdisciplinary applications underscore its scientific importance beyond traditional chemistry domains.